Cas no 1245-79-0 (2,5-Cyclohexadiene-1,4-dione,2,5-bis[[3-(diethylamino)propyl]amino]-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,5-bis[[3-(diethylamino)propyl]amino]-
• CAS No: 1245-79-0
• MF: C₂₀H₃₆N₄O₂
• MW: 364.525444984436
• CID: 167352
• PubChem ID: 121096
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,5-bis[[3-(diethylamino)propyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,5-bis[[3-(diethylamino)propyl]amino]-
• 2,5-bis[3-(diethylamino)propylamino]cyclohexa-2,5-diene-1,4-dione
• p-Benzoquinone, 2,5-bis((3-(diethylamino)propyl)amino)-
• DTXSID80154414
• 1245-79-0
• 2,5-Bis((3-(diethylamino)propyl)amino)-p-benzoquinone
• BRN 3000674
• 2,5-Cyclohexadiene-1,4-dione, 2,5-bis((3-(diethylamino)propyl)amino)-

• Inchi： 1S/C20H36N4O2/c1-5-23(6-2)13-9-11-21-17-15-20(26)18(16-19(17)25)22-12-10-14-24(7-3)8-4/h15-16,21-22H,5-14H2,1-4H3
• InChI Key： DETYWLRQFMVIJN-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C=C1NCCCN(CC)CC)=O)NCCCN(CC)CC

Computed Properties

• Exact Mass: 364.28408
• Monoisotopic Mass: 364.283826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7
• XLogP3: 2.7

Experimental Properties

• Density: 1.05
• Boiling Point: 496.9°Cat760mmHg
• Flash Point: 254.3°C
• Refractive Index: 1.53
• PSA: 64.68